Cas no 107190-71-6 (4H-1-Benzopyran-4-one,3-[[6-deoxy-2-O-[6-O-[3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyranosyl]-a-L-mannopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-)

• Product Name: 4H-1-Benzopyran-4-one,3-[[6-deoxy-2-O-[6-O-[3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyranosyl]-a-L-mannopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
• CAS No: 107190-71-6
• MF: C₃₆H₃₆O₁₈
• MW: 756.660252571106
• CID: 237327
• PubChem ID: 6442955
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,3-[[6-deoxy-2-O-[6-O-[3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyranosyl]-a-L-mannopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[[6-deoxy-2-O-[6-O-[3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyranosyl]-a-L-mannopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
• [(2R,3S,4S,5R,6S)-6-[(3R,4R,5R,6S)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-4,5-dihydroxy-6-methyloxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-eno
• 4H-1-Benzopyran-4-one,3-[[6-deoxy-2-O-[6-O-[3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyranosyl]-a-L-mannopyranosyl]o
• 107190-71-6
• 4H-1-Benzopyran-4-one, 3-((6-deoxy-2-O-(6-O-(3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl)-beta-D-glucopyranosyl)-alpha-L-mannopyranosyl)oxy)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-

• Inchi： 1S/C36H36O18/c1-14-26(43)30(47)34(54-35-31(48)29(46)27(44)23(52-35)13-49-24(42)9-4-15-2-6-17(37)7-3-15)36(50-14)53-33-28(45)25-21(41)11-18(38)12-22(25)51-32(33)16-5-8-19(39)20(40)10-16/h2-12,14,23,26-27,29-31,34-41,43-44,46-48H,13H2,1H3/b9-4+/t14-,23+,26-,27+,29-,30+,31+,34+,35-,36?/m0/s1
• InChI Key： LSMKTLJKBSXMMR-FSKDXAQRSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(/C=C/C2C=CC(=CC=2)O)=O)O1)O)O)O)[C@H]1C(OC2C(C3C(=CC(=CC=3OC=2C2C=CC(=C(C=2)O)O)O)O)=O)O[C@@H](C)[C@@H]([C@H]1O)O

Computed Properties

• Exact Mass: 756.19016430g/mol
• Monoisotopic Mass: 756.19016430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 54
• Rotatable Bond Count: 10
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 292Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides